Cas no 1016822-12-0 (3-4-(Chlorosulfonyl)-2-methylphenoxypropanoic Acid)

• Product Name: 3-4-(Chlorosulfonyl)-2-methylphenoxypropanoic Acid
• CAS No: 1016822-12-0
• Molecular Formula: C₁₀H₁₁ClO₅S
• Molecular Weight: 278.709341287613
• CID: 4567142

3-4-(Chlorosulfonyl)-2-methylphenoxypropanoic Acid Properties

Names and Identifiers

• 3-(4-Chlorosulfonyl-2-methyl-phenoxy)-propionic acid
• Propanoic acid, 3-[4-(chlorosulfonyl)-2-methylphenoxy]-
• 3-4-(Chlorosulfonyl)-2-methylphenoxypropanoic Acid

• InChIKey： DSPOCWCVUVRRPB-UHFFFAOYSA-N
• Inchi： 1S/C10H11ClO5S/c1-7-6-8(17(11,14)15)2-3-9(7)16-5-4-10(12)13/h2-3,6H,4-5H2,1H3,(H,12,13)
• SMILES： C(O)(=O)CCOC1=CC=C(S(Cl)(=O)=O)C=C1C

Computed Properties

• Exact Mass: 278.001572g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 278.001572g/mol
• Heavy Atom Count: 17
• Complexity: 361
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 89Ų
• Molecular Weight: 278.71g/mol

Experimental Properties

• Boiling Point: 435.4±35.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 217.1±25.9 °C
• Color/Form: Not available
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids